Cas no 51100-47-1 (7-Bromo-heptanoic Acid tert-Butyl Ester)

• Product Name: 7-Bromo-heptanoic Acid tert-Butyl Ester
• CAS No: 51100-47-1
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• MDL: MFCD27924668
• CID: 363249
• PubChem ID: 13756138
• Update Time: 2025-05-22

7-Bromo-heptanoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-bromo-, 1,1-dimethylethyl ester
• tert-butyl 7-bromoheptanoate
• AKOS037649231
• EN300-8963802
• XZMQZUGTGFBLIP-UHFFFAOYSA-N
• 51100-47-1
• MFCD27924668
• BS-17438
• 7-bromoheptanoic acid t-butyl ester
• D80353
• CS-0136661
• 7-Bromo-heptanoic acid tert-butyl ester
• tert-Butyl7-bromoheptanoate
• SCHEMBL10970793
• DTXSID20548499
• DB-110529
• 7-Bromo-heptanoic Acid tert-Butyl Ester

• MDL： MFCD27924668
• Inchi： 1S/C11H21BrO2/c1-11(2,3)14-10(13)8-6-4-5-7-9-12/h4-9H2,1-3H3
• InChI Key： XZMQZUGTGFBLIP-UHFFFAOYSA-N
• SMILES： BrCCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.07253
• Monoisotopic Mass: 264.07249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.19
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 7-Bromo-heptanoic Acid tert-Butyl Ester

Introduction to 7-Bromo-heptanoic Acid tert-Butyl Ester (CAS No. 51100-47-1)

The compound 7-Bromo-heptanoic Acid tert-Butyl Ester (CAS No. 51100-47-1) is a significant molecule in the field of organic chemistry, particularly within the realm of ester chemistry and brominated compounds. This compound is characterized by its unique structure, which includes a heptanoic acid backbone with a bromine atom at the seventh position and a tert-butyl ester group. The combination of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of brominated esters like 7-Bromo-heptanoic Acid tert-Butyl Ester in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly those with potential therapeutic applications. For instance, the bromine atom at the seventh position provides a site for further functionalization, enabling the creation of derivatives with enhanced bioactivity or selectivity.

The synthesis of 7-Bromo-heptanoic Acid tert-Butyl Ester typically involves multi-step reactions, often starting from heptanoic acid derivatives. The introduction of the bromine atom and the subsequent esterification with tert-butanol are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as chromatography and spectroscopy are employed to characterize the final product, confirming its structure and purity.

In terms of applications, 7-Bromo-heptanoic Acid tert-Butyl Ester has shown promise in drug discovery programs. Its structure allows for easy modification, making it an ideal candidate for exploring various pharmacophores. For example, recent research has focused on its potential as a precursor for antibiotics or anti-inflammatory agents. The tert-butyl ester group is particularly advantageous as it can be readily cleaved under specific conditions, releasing the parent heptanoic acid or other bioactive species.

Beyond pharmaceuticals, this compound has also found applications in materials science. The bromine atom imparts unique electronic properties to the molecule, making it suitable for use in polymers or coatings where specific reactivity or stability is required. Additionally, its ester functionality enables compatibility with various polymerization techniques, further expanding its utility.

The latest advancements in green chemistry have also influenced the synthesis and application of 7-Bromo-heptanoic Acid tert-Butyl Ester. Researchers are increasingly adopting eco-friendly methods to minimize waste and reduce environmental impact. For instance, catalytic systems that promote selective bromination or esterification are being explored to streamline the production process.

In conclusion, 7-Bromo-heptanoic Acid tert-Butyl Ester (CAS No. 51100-47-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.